An In-depth Technical Guide to the Synthesis and Characterization of 3-Phenylpropane-1-sulfonyl chloride
An In-depth Technical Guide to the Synthesis and Characterization of 3-Phenylpropane-1-sulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of 3-phenylpropane-1-sulfonyl chloride, a valuable intermediate in organic synthesis and drug discovery. The document details a reliable synthetic protocol and presents its characteristic analytical data.
Introduction
3-Phenylpropane-1-sulfonyl chloride (C₉H₁₁ClO₂S) is a chemical compound with the CAS Number 63014-04-0.[1][2] Its structure, featuring a phenylpropyl group attached to a sulfonyl chloride moiety, makes it a versatile building block for the introduction of the 3-phenylpropanesulfonyl group into various molecules. This functional group is of interest in medicinal chemistry due to its potential to modulate the pharmacokinetic and pharmacodynamic properties of bioactive compounds.
Synthesis
The synthesis of 3-phenylpropane-1-sulfonyl chloride is most effectively achieved through the oxidative chlorination of its corresponding thiol, 3-phenylpropane-1-thiol. This method is widely applicable for the preparation of sulfonyl chlorides from thiols.[3][4][5] While various reagents can be employed for this transformation, a common and effective approach involves the use of chlorine in an acidic aqueous medium.
Experimental Protocol: Oxidative Chlorination of 3-Phenylpropane-1-thiol
This protocol is based on established methods for the synthesis of sulfonyl chlorides from thiols.[6]
Materials:
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3-Phenylpropane-1-thiol
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Dichloromethane (CH₂Cl₂)
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Hydrochloric acid (HCl), 2.4 M aqueous solution
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Sodium hypochlorite (NaOCl) solution (e.g., commercial bleach, 8.25%)
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Sodium thiosulfate (Na₂S₂O₃), 1 M aqueous solution
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Diethyl ether
Equipment:
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Round-bottom flask
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Addition funnel
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Magnetic stirrer and stir bar
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Ice-acetone bath
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Separatory funnel
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Rotary evaporator
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Standard laboratory glassware
Procedure:
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In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, a mixture of dichloromethane (e.g., 80 mL) and 2.4 M hydrochloric acid (e.g., 65 mL) is prepared and cooled to below -5 °C using an acetone/ice bath.[6]
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To this cooled, stirred mixture, a solution of sodium hypochlorite (e.g., 85 mL, 8.25%) is added dropwise from the addition funnel over a period of 20 minutes, ensuring the temperature remains below -5 °C.[6]
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After stirring for an additional 10 minutes at this temperature, a slurry of 3-phenylpropane-1-thiol in dichloromethane (e.g., 20 mL) is added in portions over 10 minutes.[6]
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The resulting suspension is stirred for 30 minutes at a temperature below -5 °C.[6]
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The excess chlorine is then quenched by the addition of 1 M sodium thiosulfate solution (e.g., 11 mL).[6]
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The reaction mixture is transferred to a pre-cooled separatory funnel, and the layers are separated.[6]
-
The organic layer is washed sequentially with pre-cooled saturated sodium bicarbonate solution and brine.[6]
-
The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and concentrated under reduced pressure at a low temperature (below -10 °C) to yield the crude 3-phenylpropane-1-sulfonyl chloride.[6]
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Further purification can be achieved by suspending the crude product in cold, dry diethyl ether, followed by filtration and drying under vacuum.[6]
Yield:
While a specific yield for 3-phenylpropane-1-sulfonyl chloride is not documented in the provided search results, similar procedures for other sulfonyl chlorides report yields ranging from 70% to over 90%.[3][6]
Characterization
The successful synthesis of 3-phenylpropane-1-sulfonyl chloride can be confirmed through various spectroscopic techniques. The following data is predicted based on the analysis of structurally similar compounds and general principles of spectroscopy.
Physical Properties
| Property | Value |
| Molecular Formula | C₉H₁₁ClO₂S |
| Molecular Weight | 218.7 g/mol |
| CAS Number | 63014-04-0 |
| Appearance | Expected to be a colorless to pale yellow liquid or low-melting solid |
Spectroscopic Data
¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic and propyl chain protons.
| Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| ~ 7.2 - 7.4 | Multiplet | 5H | Aromatic protons (C₆H₅) |
| ~ 3.7 - 3.9 | Triplet | 2H | -CH₂-SO₂Cl |
| ~ 2.8 - 3.0 | Triplet | 2H | Ph-CH₂- |
| ~ 2.2 - 2.4 | Multiplet | 2H | -CH₂-CH₂-CH₂- |
¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the carbon framework of the molecule.
| Chemical Shift (ppm) | Assignment |
| ~ 139 - 141 | Quaternary aromatic carbon (C-ipso) |
| ~ 128 - 129 | Aromatic carbons (C-ortho, C-meta) |
| ~ 126 - 127 | Aromatic carbon (C-para) |
| ~ 60 - 65 | -CH₂-SO₂Cl |
| ~ 34 - 36 | Ph-CH₂- |
| ~ 28 - 30 | -CH₂-CH₂-CH₂- |
Infrared (IR) Spectroscopy
The IR spectrum is a valuable tool for identifying the sulfonyl chloride functional group.
| Wavenumber (cm⁻¹) | Assignment |
| ~ 1370 - 1380 | Asymmetric SO₂ stretching |
| ~ 1170 - 1180 | Symmetric SO₂ stretching |
| ~ 3000 - 3100 | Aromatic C-H stretching |
| ~ 2850 - 2960 | Aliphatic C-H stretching |
| ~ 1600, 1495, 1450 | Aromatic C=C stretching |
| ~ 550 - 600 | S-Cl stretching |
Mass Spectrometry
Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern.
| m/z | Assignment |
| 218/220 | Molecular ion peak [M]⁺ (with ³⁵Cl/³⁷Cl isotopes) |
| 119 | [M - SO₂Cl]⁺ |
| 91 | Tropylium ion [C₇H₇]⁺ |
Logical Workflow and Signaling Pathways
The synthesis of 3-phenylpropane-1-sulfonyl chloride follows a clear and logical experimental workflow. This can be visualized to aid in the understanding of the process.
Caption: Synthesis workflow for 3-phenylpropane-1-sulfonyl chloride.
Conclusion
This technical guide has outlined a robust and reliable method for the synthesis of 3-phenylpropane-1-sulfonyl chloride via the oxidative chlorination of 3-phenylpropane-1-thiol. The provided characterization data, based on established spectroscopic principles and data from analogous compounds, offers a valuable reference for researchers in the fields of organic synthesis and medicinal chemistry. This information will facilitate the successful preparation and identification of this important chemical intermediate, thereby supporting the advancement of drug discovery and development programs.
